Cas no 63869-29-4 (ethyl 4-nitrophenyl (4-propylphenyl)phosphonate)

• Product name: ethyl 4-nitrophenyl (4-propylphenyl)phosphonate
• CAS No: 63869-29-4
• MF: C₁₇H₂₀NO₅P
• MW: 349.3182
• CID: 1668567
• PubChem ID: 3047935

ethyl 4-nitrophenyl (4-propylphenyl)phosphonate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-nitrophenyl (4-propylphenyl)phosphonate
• 1-Propynylphosphonic acid di(2-propynyl) ester
• 63869-29-4
• Phosphonic acid, (1-propynyl)-, di(2-propynyl) ester
• DTXSID20980613

• Inchi： InChI=1S/C17H20NO5P/c1-3-5-14-6-12-17(13-7-14)24(21,22-4-2)23-16-10-8-15(9-11-16)18(19)20/h6-13H,3-5H2,1-2H3
• InChI Key： HIHSLAUNYIKQDA-UHFFFAOYSA-N
• SMILES： CCCC1=CC=C(C=C1)P(=O)(OCC)OC2=CC=C(C=C2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 349.108
• Monoisotopic Mass: 349.10790974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 81.4Ų

Experimental Properties

• PSA: 78.67